Cas no 2137985-21-6 (Sodium 3,4,5-tribromobenzene-1-sulfinate)

• Product Name: Sodium 3,4,5-tribromobenzene-1-sulfinate
• CAS No: 2137985-21-6
• MF: C₆H₂Br₃NaO₂S
• MW: 400.845649242401
• CID: 5892807
• PubChem ID: 165450274
• Update Time: 2025-06-10

Sodium 3,4,5-tribromobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3,4,5-tribromobenzene-1-sulfinate
• EN300-724476
• 2137985-21-6
• Sodium 3,4,5-tribromobenzene-1-sulfinate

• Inchi： 1S/C6H3Br3O2S.Na/c7-4-1-3(12(10)11)2-5(8)6(4)9;/h1-2H,(H,10,11);/q;+1/p-1
• InChI Key： JOCRLZWHGLHYRB-UHFFFAOYSA-M
• SMILES： BrC1C(=C(C=C(C=1)S(=O)[O-])Br)Br.[Na+]

Computed Properties

• Exact Mass: 399.72028g/mol
• Monoisotopic Mass: 397.72233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 3,4,5-tribromobenzene-1-sulfinate

Comprehensive Overview of Sodium 3,4,5-tribromobenzene-1-sulfinate (CAS No. 2137985-21-6)

Sodium 3,4,5-tribromobenzene-1-sulfinate (CAS No. 2137985-21-6) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique sulfinate functional group and tribrominated aromatic structure. This compound, often abbreviated as STBS, serves as a versatile intermediate in synthetic chemistry, particularly in cross-coupling reactions and as a precursor for advanced materials. Its molecular formula, C₆H₂Br₃NaO₂S, highlights its balanced reactivity and stability, making it valuable for controlled functionalization.

Recent studies emphasize the role of Sodium 3,4,5-tribromobenzene-1-sulfinate in green chemistry applications. Researchers are exploring its use in catalysis and sustainable synthesis, aligning with global trends toward eco-friendly industrial processes. The compound’s ability to act as a mild sulfonylating agent under aqueous conditions has sparked interest in bioconjugation and drug delivery systems, addressing frequent search queries like "sulfinate derivatives in medicine" or "halogenated aromatics in drug design."

From a structural perspective, the tribromobenzene core of STBS offers exceptional electron-withdrawing properties, enhancing its utility in polymer chemistry and electronic materials. This aligns with trending searches on "conductive polymers" and "halogenated additives for OLEDs." The sulfinate group further enables nucleophilic substitutions, a feature frequently discussed in forums on organic synthesis optimization.

Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for characterizing Sodium 3,4,5-tribromobenzene-1-sulfinate purity, a topic often queried by quality control professionals. Stability studies indicate optimal storage under inert conditions, reflecting broader industry concerns about reagent shelf life and handling protocols.

Innovative applications of CAS No. 2137985-21-6 include its integration into photoactive materials and agrochemical intermediates, responding to rising interest in "precision agriculture chemicals" and "light-responsive compounds." Patent analyses reveal growing IP activity around sulfinate derivatives, underscoring their commercial potential.

In summary, Sodium 3,4,5-tribromobenzene-1-sulfinate bridges multiple scientific domains, from medicinal chemistry to advanced material engineering. Its adaptability to modern synthetic methodologies and alignment with sustainability goals position it as a compound of enduring relevance, answering both academic and industrial demand for multifunctional building blocks.